Cas no 2171426-40-5 (2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}propanoic acid)

2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}propanoic acid is a specialized Fmoc-protected amino acid derivative, primarily utilized in peptide synthesis. Its key structural features include an Fmoc group for orthogonal protection and a carboxylate-functionalized linker, enabling efficient solid-phase peptide coupling. The compound’s stereospecific (2S) configuration ensures compatibility with chiral synthesis protocols, while the tert-leucine-derived backbone enhances stability against racemization. The presence of a methylbutanamide moiety contributes to steric hindrance, improving selectivity in complex reactions. This reagent is particularly valuable for introducing unnatural amino acids or modifying peptide backbones, making it a versatile tool in medicinal chemistry and bioconjugation applications. Its high purity and consistent performance are critical for reproducible synthetic outcomes.
2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}propanoic acid structure
2171426-40-5 structure
Product Name:2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}propanoic acid
CAS No:2171426-40-5
MF:C23H26N2O6
MW:426.462346553802
CID:6023571
PubChem ID:165555836
Update Time:2025-06-10

2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}propanoic acid
    • EN300-1546876
    • 2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxy}propanoic acid
    • 2171426-40-5
    • Inchi: 1S/C23H26N2O6/c1-13(2)20(21(26)25-31-14(3)22(27)28)24-23(29)30-12-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,13-14,19-20H,12H2,1-3H3,(H,24,29)(H,25,26)(H,27,28)/t14?,20-/m0/s1
    • InChI Key: BGZYCZWBNKUFRC-LGTGAQBVSA-N
    • SMILES: O(C(N[C@H](C(NOC(C(=O)O)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 426.17908655g/mol
  • Monoisotopic Mass: 426.17908655g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 9
  • Complexity: 632
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 114Ų

2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1546876-0.05g
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxy}propanoic acid
2171426-40-5
0.05g
$2829.0 2023-06-05
Enamine
EN300-1546876-0.1g
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxy}propanoic acid
2171426-40-5
0.1g
$2963.0 2023-06-05
Enamine
EN300-1546876-0.25g
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxy}propanoic acid
2171426-40-5
0.25g
$3099.0 2023-06-05
Enamine
EN300-1546876-0.5g
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxy}propanoic acid
2171426-40-5
0.5g
$3233.0 2023-06-05
Enamine
EN300-1546876-1.0g
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxy}propanoic acid
2171426-40-5
1g
$3368.0 2023-06-05
Enamine
EN300-1546876-2.5g
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxy}propanoic acid
2171426-40-5
2.5g
$6602.0 2023-06-05
Enamine
EN300-1546876-5.0g
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxy}propanoic acid
2171426-40-5
5g
$9769.0 2023-06-05
Enamine
EN300-1546876-10.0g
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxy}propanoic acid
2171426-40-5
10g
$14487.0 2023-06-05
Enamine
EN300-1546876-50mg
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxy}propanoic acid
2171426-40-5
50mg
$707.0 2023-09-25
Enamine
EN300-1546876-100mg
2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxy}propanoic acid
2171426-40-5
100mg
$741.0 2023-09-25

Additional information on 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}propanoic acid

Introduction to 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}propanoic Acid (CAS No. 2171426-40-5)

2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}propanoic acid, identified by its Chemical Abstracts Service (CAS) number 2171426-40-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid derivative, and an amide linkage. The precise stereochemistry, as indicated by the (2S) configuration, further underscores its complexity and potential biological relevance.

The structure of 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}propanoic acid is notable for its multifunctional design. The presence of the Fmoc group suggests its utility in peptide synthesis and proteomics, where it serves as a protective group for amino groups during solid-phase peptide synthesis (SPPS). This feature makes it a valuable intermediate in the development of peptide-based therapeutics. Additionally, the amide and ester functionalities within the molecule contribute to its reactivity and potential applications in drug design.

Recent advancements in medicinal chemistry have highlighted the importance of chiral compounds in drug development. The (2S) configuration of this compound is particularly significant, as enantiomeric purity is often critical for the efficacy and safety of pharmaceutical agents. Studies have demonstrated that subtle differences in stereochemistry can lead to profound variations in biological activity, making the precise control of chirality essential. The synthesis of 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}propanoic acid exemplifies the growing sophistication in synthetic methodologies that allow for the precise construction of complex stereocenters.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is a cornerstone in modern peptide chemistry. Its stability under basic conditions and ease of removal under acidic conditions make it an ideal choice for SPPS. This compound's incorporation of Fmoc into its structure not only facilitates peptide synthesis but also opens avenues for further functionalization. The fluorene moiety, in particular, has been explored for its photophysical properties, which could be leveraged in bioimaging applications or as a tag for tracking biomolecules.

In the realm of drug discovery, amide linkages are ubiquitous due to their prevalence in natural products and their role in stabilizing protein structures. The amide group in 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}propanoic acid could serve as a scaffold for designing small molecules that interact with biological targets. The 3-methylbutanamido portion of the molecule adds another layer of complexity, potentially influencing solubility and metabolic stability—key factors in drug development.

Current research trends indicate a growing interest in bioconjugates, where small molecules are linked to biomolecules like peptides or proteins to enhance their therapeutic potential. The structural features of this compound make it a promising candidate for such applications. For instance, the Fmoc group could be used to attach therapeutic peptides or antibodies, while the carboxylic acid terminus provides additional sites for conjugation. Such bioconjugates are being explored for targeted drug delivery systems, where specificity and controlled release are paramount.

The propanoic acid moiety at one end of the molecule introduces a simple yet versatile functional group that can be further modified through esterification or amidation. This flexibility allows chemists to tailor the compound's properties for specific applications. For example, esters are known to enhance oral bioavailability, making them attractive for drug formulations designed for oral administration.

From a synthetic chemistry perspective, the preparation of 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}propanoic acid presents both challenges and opportunities. The need to maintain stereochemical integrity throughout synthesis requires careful selection of reaction conditions and protecting groups. Advances in asymmetric catalysis and chiral auxiliary technologies have made it increasingly feasible to construct complex chiral molecules with high enantiomeric purity. These advancements are likely to play a crucial role in future synthetic efforts targeting this compound.

The pharmaceutical industry is continually seeking innovative compounds that can address unmet medical needs. Peptide mimetics, which mimic the structure and function of natural peptides but with improved pharmacokinetic properties, represent a significant area of research. The structural motifs present in this compound could inspire novel peptide mimetics designed to interact with specific biological pathways or receptors.

In conclusion, 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}propanoic acid (CAS No. 2171426-40-5) is a structurally sophisticated compound with diverse potential applications in pharmaceutical chemistry and biomedicine. Its unique combination of functional groups—Fmoc protecting group, amino acid derivative, amide linkage—makes it a valuable intermediate in peptide synthesis and drug development. The precise stereochemistry ((2S) configuration) further enhances its relevance in modern medicinal chemistry research. As synthetic methodologies continue to evolve, compounds like this are expected to play an increasingly important role in addressing complex biological challenges.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD